Cas no 2228182-45-2 (3-(2-bromo-5-fluorophenoxy)-3-methylazetidine)

• Product Name: 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine
• CAS No: 2228182-45-2
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 6009694
• PubChem ID: 165687182
• Update Time: 2025-08-04

3-(2-bromo-5-fluorophenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine
• EN300-1938396
• 2228182-45-2

• Inchi： 1S/C10H11BrFNO/c1-10(5-13-6-10)14-9-4-7(12)2-3-8(9)11/h2-4,13H,5-6H2,1H3
• InChI Key： ZLPSCKNVXYFNMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC1(C)CNC1)F

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine

Comprehensive Overview of 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine (CAS No. 2228182-45-2)

3-(2-bromo-5-fluorophenoxy)-3-methylazetidine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 2228182-45-2, this compound is often explored for its potential applications in drug discovery and material science. The presence of both bromo and fluoro substituents on the phenyl ring, combined with the azetidine core, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in how the azetidine ring can improve the pharmacokinetic profiles of potential drug candidates. This aligns with the growing trend of using heterocyclic compounds in modern therapeutics, a topic frequently searched in academic and industrial databases.

The synthesis of 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine typically involves multi-step organic reactions, including nucleophilic substitution and ring formation. Its molecular weight and logP value are critical parameters for researchers, as these influence solubility and membrane permeability—key factors in drug development. Discussions around QSAR (Quantitative Structure-Activity Relationship) often cite such compounds to illustrate how minor structural changes can significantly alter biological activity.

From an environmental perspective, the brominated and fluorinated aspects of this compound raise questions about its ecological impact. Sustainable chemistry initiatives are increasingly focusing on greener alternatives, making 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine a subject of debate in forums discussing green synthesis and biodegradability. These topics are highly relevant to current SEO trends, as users frequently search for eco-friendly chemical processes.

In the pharmaceutical industry, 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine is often highlighted in patents related to CNS (Central Nervous System) therapies and anti-inflammatory agents. Its structural motifs are analogous to those found in commercially successful drugs, which explains the high volume of searches for azetidine derivatives and halogenated phenols in scientific literature. The compound’s potential as a building block for small-molecule inhibitors is another area of active investigation.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. Queries about analytical validation and compound characterization often lead to discussions involving such advanced techniques.

Looking ahead, the role of 3-(2-bromo-5-fluorophenoxy)-3-methylazetidine in precision medicine and targeted therapies is expected to expand. Its compatibility with high-throughput screening platforms makes it a valuable asset in early-stage drug discovery. As the scientific community continues to explore structure-activity relationships, this compound will likely remain a focal point in both academic and industrial research.